Cas no 918531-19-8 (2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-)

• Product Name: 2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
• CAS No: 918531-19-8
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 773629
• PubChem ID: 16092265
• Update Time: 2025-04-19

2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
• 3-nitro-6-piperazin-1-ylpyridin-2-amine
• 918531-19-8
• 1-(5-nitro-6-amino-2-pyridinyl)piperazine
• DTXSID90582183
• 3-Nitro-6-(piperazin-1-yl)pyridin-2-amine
• AKOS018381659

• Inchi： 1S/C9H13N5O2/c10-9-7(14(15)16)1-2-8(12-9)13-5-3-11-4-6-13/h1-2,11H,3-6H2,(H2,10,12)
• InChI Key： KJKANSYFBQGJMK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=C(C=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 223.10692467g/mol
• Monoisotopic Mass: 223.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 100Ų